4-(4-Ethoxybenzylidene)-2-phenyl-2-oxazolin-5-one

• Molecular Formula: C18H15NO3
• Molecular Weight: 293.3 g/mol
• IUPAC Name: (4E)-4-[(4-ethoxyphenyl)methylidene]-2-phenyl-1,3-oxazol-5-one
• InChI: InChI=1S/C18H15NO3/c1-2-21-15-10-8-13(9-11-15)12-16-18(20)22-17(19-16)14-6-4-3-5-7-14/h3-12H,2H2,1H3/b16-12+
• InChI Key: LZGHNOQOXAKRFO-FOWTUZBSSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C/2\C(=O)OC(=N2)C3=CC=CC=C3
• SMILES: CCOC1=CC=C(C=C1)C=C2C(=O)OC(=N2)C3=CC=CC=C3

Description

4-(4-Ethoxybenzylidene)-2-phenyl-2-oxazolin-5-one, also known as EBOB, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. EBOB belongs to the class of oxazoline compounds and has a molecular weight of 301.35 g/mol.

Mechanism of Action

The mechanism of action of 4-(4-Ethoxybenzylidene)-2-phenyl-2-oxazolin-5-one is not fully understood, but it is believed to involve the formation of a complex with metal ions. This compound has a unique structure that allows it to bind to metal ions with high selectivity and sensitivity. The complex formation between this compound and metal ions results in a change in the fluorescence properties of this compound, which can be used for detection and quantification.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, some studies have suggested that this compound may have antioxidant and anticancer properties. This compound has been shown to inhibit the growth of cancer cells in vitro, but further studies are needed to confirm its efficacy and safety.

Advantages and Limitations for Lab Experiments

4-(4-Ethoxybenzylidene)-2-phenyl-2-oxazolin-5-one has several advantages for lab experiments. It is easy to synthesize and purify, and it can be used as a fluorescent probe for the detection of metal ions. This compound has high selectivity and sensitivity for metal ions, which makes it a useful tool for studying metal ion homeostasis in cells and tissues. However, this compound has some limitations, such as its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for research on 4-(4-Ethoxybenzylidene)-2-phenyl-2-oxazolin-5-one. One area of interest is the development of new materials using this compound as a building block. This compound has shown potential as a precursor for the synthesis of polymers and hydrogels, which have applications in drug delivery and tissue engineering. Another area of interest is the study of this compound's potential anticancer properties. Further studies are needed to investigate the mechanism of action and efficacy of this compound in cancer treatment. Additionally, the development of new fluorescent probes based on this compound could have applications in imaging and sensing.

Synthesis Methods

The synthesis of 4-(4-Ethoxybenzylidene)-2-phenyl-2-oxazolin-5-one involves the condensation reaction between 4-ethoxybenzaldehyde and 2-phenyl-2-oxazoline-5-one in the presence of a catalyst. The reaction proceeds under mild conditions and yields this compound as a white crystalline solid. The purity of this compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

4-(4-Ethoxybenzylidene)-2-phenyl-2-oxazolin-5-one has shown potential as a versatile chemical tool in scientific research. It has been used as a fluorescent probe for the detection of metal ions such as copper and zinc. This compound has also been used as a ligand in the synthesis of metal complexes and as a chiral auxiliary in asymmetric synthesis. Moreover, this compound has shown promising results in the development of new materials such as polymers and hydrogels.